Cas no 412357-39-2 (CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER)

• Product Name: CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER
• CAS No: 412357-39-2
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 3404564
• Update Time: 2026-04-22

CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER
• Carbamic acid, N-(trans-4-cyanocyclohexyl)-, phenylmethyl ester

Additional information on CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER

Comprehensive Overview of CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER (CAS No. 412357-39-2)

CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER (CAS No. 412357-39-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trans-4-cyanocyclohexyl moiety and phenylmethyl ester group, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it valuable for designing bioactive molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for high-purity intermediates like CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER has surged due to advancements in targeted drug delivery systems and sustainable agriculture. Researchers frequently inquire about its synthesis protocols, solubility profiles, and stability under various conditions, reflecting its relevance in modern scientific inquiries. The compound’s CAS No. 412357-39-2 is often used as a key identifier in patent literature and regulatory documents.

One of the trending topics associated with this compound is its potential role in enzyme inhibition studies. The cyanocyclohexyl group is known to interact with specific enzymatic pockets, making derivatives of this compound candidates for therapeutic applications. Additionally, its ester linkage offers hydrolytic stability, a property highly sought after in prodrug design. These attributes align with current industry focus areas such as personalized medicine and green chemistry.

From a technical perspective, CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER exhibits notable lipophilicity, which influences its bioavailability and membrane permeability. This property is critical for formulators working on oral dosage forms or topical applications. Analytical methods like HPLC and LC-MS are commonly employed to quantify this compound, addressing frequent user queries about quality control measures.

The compound’s structural analogs are also under investigation for their anti-inflammatory and neuroprotective effects, tying into broader discussions about central nervous system (CNS) therapeutics. Such applications resonate with public interest in mental health and age-related neurodegenerative disorders, further elevating its profile in scientific literature.

In agrochemical contexts, derivatives of CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER have shown promise as plant growth regulators. With increasing global emphasis on food security and sustainable farming, researchers explore its potential to enhance crop resilience against abiotic stresses. This aligns with frequent searches on eco-friendly pesticides and climate-smart agriculture solutions.

Regulatory compliance is another area of interest for users working with CAS No. 412357-39-2. While the compound itself is not classified as hazardous, proper handling guidelines and storage conditions (e.g., protection from moisture and light) are often discussed in technical datasheets. These details cater to professionals seeking safe laboratory practices and material compatibility information.

In summary, CARBAMIC ACID, (TRANS-4-CYANOCYCLOHEXYL)-, PHENYLMETHYL ESTER represents a multifaceted compound bridging pharmaceutical and agricultural innovations. Its chemical versatility, combined with emerging applications in biomedicine and agriscience, ensures its continued relevance in both academic and industrial settings. Future research may uncover additional functionalities, solidifying its position as a cornerstone in specialty chemical development.